Cas no 2089671-85-0 ((S)-2,2,2-TRIFLUORO-1-(OXETAN-3-YL)ETHAN-1-AMINE HCL)

• Product Name: (S)-2,2,2-TRIFLUORO-1-(OXETAN-3-YL)ETHAN-1-AMINE HCL
• CAS No: 2089671-85-0
• MF: C₅H₉ClF₃NO
• MW: 191.57927107811
• CID: 5193533
• Update Time: 2025-11-02

(S)-2,2,2-TRIFLUORO-1-(OXETAN-3-YL)ETHAN-1-AMINE HCL Chemical and Physical Properties

Names and Identifiers

• (S)-2,2,2-TRIFLUORO-1-(OXETAN-3-YL)ETHAN-1-AMINE HCL
• (S)-2,2,2-TRIFLUORO-1-(OXETAN-3-YL)ETHAN-1-AMINE HYDROCHLORIDE
• 3-Oxetanemethanamine, α-(trifluoromethyl)-, hydrochloride (1:1), (αS)-

• Inchi： 1S/C5H8F3NO.ClH/c6-5(7,8)4(9)3-1-10-2-3;/h3-4H,1-2,9H2;1H/t4-;/m0./s1
• InChI Key： ONQJQOAQKIYIHN-WCCKRBBISA-N
• SMILES： [C@@H](C1COC1)(N)C(F)(F)F.Cl

Additional information on (S)-2,2,2-TRIFLUORO-1-(OXETAN-3-YL)ETHAN-1-AMINE HCL

Comprehensive Guide to (S)-2,2,2-Trifluoro-1-(oxetan-3-yl)ethan-1-amine HCl (CAS No. 2089671-85-0)

(S)-2,2,2-Trifluoro-1-(oxetan-3-yl)ethan-1-amine HCl (CAS No. 2089671-85-0) is a specialized chiral amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a unique oxetane ring and a trifluoromethyl group, is widely used as a building block in drug discovery and material science. Its stereospecificity and structural versatility make it a valuable intermediate for synthesizing bioactive molecules.

The growing demand for fluorinated compounds in modern chemistry has positioned (S)-2,2,2-Trifluoro-1-(oxetan-3-yl)ethan-1-amine HCl as a key player in the development of novel therapeutics. Researchers are particularly interested in its potential applications in central nervous system (CNS) drugs, enzyme inhibitors, and catalysts. The compound's high purity and stability under various conditions further enhance its utility in industrial and academic settings.

One of the most searched questions about this compound is: "What are the synthetic routes for (S)-2,2,2-Trifluoro-1-(oxetan-3-yl)ethan-1-amine HCl?" The synthesis typically involves asymmetric reduction or resolution techniques to achieve the desired (S)-configuration. Advanced methods such as enzymatic catalysis and chiral auxiliaries are often employed to ensure high enantiomeric excess (ee). The oxetane ring is introduced via cyclization or ring-opening reactions, while the trifluoromethyl group is incorporated using fluorinating agents.

Another trending topic is the solubility and formulation of (S)-2,2,2-Trifluoro-1-(oxetan-3-yl)ethan-1-amine HCl. This compound exhibits moderate solubility in polar solvents like water, methanol, and dimethyl sulfoxide (DMSO), making it suitable for various reaction conditions. Its hydrochloride salt form improves stability and handling, which is critical for large-scale production. Researchers often inquire about "How to store (S)-2,2,2-Trifluoro-1-(oxetan-3-yl)ethan-1-amine HCl?"—recommendations include storing it in a cool, dry place under inert atmosphere to prevent degradation.

The pharmacological potential of (S)-2,2,2-Trifluoro-1-(oxetan-3-yl)ethan-1-amine HCl is another hot topic. Its fluorine atoms enhance metabolic stability and membrane permeability, traits highly sought after in drug design. Recent studies explore its role in G-protein-coupled receptor (GPCR) modulators and kinase inhibitors, aligning with the industry's focus on targeted therapies. Keywords like "oxetane in drug discovery" and "trifluoromethylamine applications" frequently appear in scientific literature and search engines.

From a market perspective, the demand for (S)-2,2,2-Trifluoro-1-(oxetan-3-yl)ethan-1-amine HCl is driven by the expanding pharmaceutical and agrochemical sectors. Suppliers emphasize custom synthesis and bulk availability to meet diverse research needs. Regulatory compliance, such as REACH and GMP certifications, is also a common query among buyers. The compound's patent landscape and supply chain transparency are additional factors influencing its commercial viability.

In summary, (S)-2,2,2-Trifluoro-1-(oxetan-3-yl)ethan-1-amine HCl (CAS No. 2089671-85-0) is a multifaceted compound with broad applications in medicinal chemistry and material science. Its unique stereochemistry, fluorine content, and oxetane moiety make it a subject of ongoing research and innovation. For those seeking high-quality (S)-2,2,2-Trifluoro-1-(oxetan-3-yl)ethan-1-amine HCl, partnering with reputable suppliers ensures access to reliable and well-characterized material.